N-(p-tolyl)-3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxamide
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Description
N-(p-tolyl)-3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H17F3N2O3 and its molecular weight is 438.406. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Benzofuran derivatives, including those integrated with carboxamide functionalities, have been synthesized and characterized for their potential applications in medicinal chemistry and materials science. For instance, studies have focused on synthesizing benzofuran-2-carboxamide derivatives to explore their antimicrobial, anti-inflammatory, and radical scavenging activities. These compounds are characterized using NMR, IR, Mass, and X-ray crystallographic techniques, indicating a robust framework for investigating their bioactive properties (Lavanya, Sribalan, & Padmini, 2017; Xie et al., 2014).
Antimicrobial Screening
A series of compounds with benzofuran moieties have been synthesized and screened for their in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli. These studies provide insights into the potential of benzofuran derivatives as antimicrobial agents, contributing to the development of new treatments for bacterial infections (Idrees et al., 2020).
Molecular Docking and Biological Activities
Research has also delved into the structural optimization, molecular docking analysis, and investigation of biological activities of benzofuran-carboxylic acids derivatives. These studies aim at understanding the reactivity of such molecules and their potential as inhibitors against cancer and microbial diseases, providing a foundation for the development of novel therapeutic agents (Sagaama et al., 2020).
Cholinesterase Inhibitory Activity
Benzofuran-2-carboxamide derivatives have been synthesized and evaluated for their cholinesterase inhibitory activity, showcasing their potential in the development of treatments for diseases like Alzheimer's, where cholinesterase inhibitors play a crucial role (Abedinifar et al., 2018).
Properties
IUPAC Name |
N-(4-methylphenyl)-3-[[2-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17F3N2O3/c1-14-10-12-15(13-11-14)28-23(31)21-20(17-7-3-5-9-19(17)32-21)29-22(30)16-6-2-4-8-18(16)24(25,26)27/h2-13H,1H3,(H,28,31)(H,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SARRXGGNABHKAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.